Cas no 23589-02-8 (2-Furanpropanoic acid,5-(4-chlorophenyl)-)

• Product Name: 2-Furanpropanoic acid,5-(4-chlorophenyl)-
• CAS No: 23589-02-8
• MF: C₁₃H₁₁ClO₃
• MW: 250.677643060684
• CID: 268028
• PubChem ID: 808119
• Update Time: 2025-04-19

2-Furanpropanoic acid,5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanoic acid,5-(4-chlorophenyl)-
• 3-[5-(4-Chloro-phenyl)-furan-2-yl]-propionic acid
• 3-(5-(4-CHLOROPHENYL)-2-FURYL)PROPANOIC ACID
• 3-[5-(4-chlorophenyl)furan-2-yl]propanoic acid
• 2-Furanpropanoic acid, 5-(4-chlorophenyl)-
• 3-[5-(4-chlorophenyl)-furan-2-yl]-propionic acid
• 23589-02-8
• 3-[5-(4-chlorophenyl)-furan-2-yl]propionic acid
• F 1067
• SMR000123576
• 3-(5-(4-Chlorophenyl)furan-2-yl)propanoic acid
• MLS000122976
• FIXOHABRIXQDMY-UHFFFAOYSA-N
• HMS2400A09
• NCGC00245375-01
• DTXSID20178235
• 3-[5-(4-chlorophenyl)furan-2-yl]propionic acid
• Oprea1_164398
• A816785
• F-1067
• Oprea1_447959
• CS-0333520
• FT-0638337
• 5-(4-Chlorophenyl)-2-furanpropionic acid
• CHEMBL1584194
• AKOS000300204
• ALBB-037223
• DTXCID50100726
• DB-046191
• STK278368

• MDL： MFCD03110270
• Inchi： 1S/C13H11ClO3/c14-10-3-1-9(2-4-10)12-7-5-11(17-12)6-8-13(15)16/h1-5,7H,6,8H2,(H,15,16)
• InChI Key： FIXOHABRIXQDMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(CCC(=O)O)O1

Computed Properties

• Exact Mass: 250.04000
• Monoisotopic Mass: 250.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44000
• LogP: 3.61720

2-Furanpropanoic acid,5-(4-chlorophenyl)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT